Cas no 2229565-93-7 (methyl 3-(5-chloro-2-hydroxyphenyl)-2-hydroxypropanoate)

• Product Name: methyl 3-(5-chloro-2-hydroxyphenyl)-2-hydroxypropanoate
• CAS No: 2229565-93-7
• MF: C₁₀H₁₁ClO₄
• MW: 230.644942522049
• CID: 6129467
• PubChem ID: 165640665
• Update Time: 2025-05-21

methyl 3-(5-chloro-2-hydroxyphenyl)-2-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(5-chloro-2-hydroxyphenyl)-2-hydroxypropanoate
• EN300-1986500
• 2229565-93-7

• Inchi： 1S/C10H11ClO4/c1-15-10(14)9(13)5-6-4-7(11)2-3-8(6)12/h2-4,9,12-13H,5H2,1H3
• InChI Key： AMXMTTUIBOWTSH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)CC(C(=O)OC)O)O

Computed Properties

• Exact Mass: 230.0345865g/mol
• Monoisotopic Mass: 230.0345865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.8Ų

Additional information on methyl 3-(5-chloro-2-hydroxyphenyl)-2-hydroxypropanoate

Compound CAS No 2229565-93-7: Methyl 3-(5-chloro-2-hydroxyphenyl)-2-hydroxypropanoate

The compound methyl 3-(5-chloro-2-hydroxyphenyl)-2-hydroxypropanoate (CAS No: 2229565-93-7) is a highly specialized organic compound with significant potential in various fields, including pharmaceuticals, agrochemicals, and material sciences. This compound is characterized by its unique structure, which combines a methyl ester group with a hydroxyl-substituted phenyl ring and a hydroxyl-containing propanoate moiety. The presence of the chlorine atom at the 5-position of the phenyl ring further enhances its chemical reactivity and biological activity.

Recent studies have highlighted the importance of methyl 3-(5-chloro-2-hydroxyphenyl)-2-hydroxypropanoate in the development of novel bioactive molecules. Researchers have explored its role as a precursor for synthesizing complex natural products, such as polyketides and alkaloids. The compound's ability to undergo various transformations, including Michael addition, nucleophilic aromatic substitution, and oxidative coupling, makes it a valuable building block in organic synthesis.

In the pharmaceutical industry, methyl 3-(5-chloro-2-hydroxyphenyl)-2-hydroxypropanoate has shown promise as an intermediate in the synthesis of anti-inflammatory and anticancer agents. Its hydroxyl groups provide sites for functionalization, enabling the creation of derivatives with enhanced bioavailability and efficacy. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against COX-2 enzymes, which are key targets in inflammation-related diseases.

The synthesis of methyl 3-(5-chloro-2-hydroxyphenyl)-2-hydroxypropanoate involves a multi-step process that typically starts with the preparation of the corresponding phenol derivative. Advanced techniques such as Suzuki coupling and Stille coupling have been employed to achieve high yields and selectivity. The use of green chemistry principles in these syntheses has also been explored to minimize environmental impact and improve sustainability.

Beyond its pharmaceutical applications, methyl 3-(5-chloro-2-hydroxyphenyl)-2-hydroxypropanoate has found utility in agrochemicals. Its ability to modulate plant growth hormones makes it a potential candidate for developing eco-friendly pesticides and growth regulators. Field trials have shown that derivatives of this compound can enhance crop resilience against abiotic stress without adverse effects on soil microbiota.

From a materials science perspective, methyl 3-(5-chloro-2-hydroxyphenyl)-2-hydroxypropanoate has been investigated for its role in creating advanced polymers and hybrid materials. Its hydroxyl groups facilitate cross-linking reactions, leading to materials with improved mechanical strength and thermal stability. This property is particularly valuable in the development of biodegradable plastics and high-performance adhesives.

In conclusion, methyl 3-(5-chloro-2-hydroxyphenyl)-2-hydroxypropanoate (CAS No: 2229565-93-7) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and functionalization techniques, positions it as a key player in the development of innovative solutions for modern challenges. Continued research into its properties and applications is expected to unlock even greater potential in the coming years.